Cas no 127692-28-8 (1H-Imidazole-1-ethanol,a-ethyl-2,4-dinitro-)

1H-Imidazole-1-ethanol,a-ethyl-2,4-dinitro- structure
127692-28-8 structure
Product Name:1H-Imidazole-1-ethanol,a-ethyl-2,4-dinitro-
CAS No:127692-28-8
MF:C7H10N4O5
MW:230.178101062775
CID:142609
PubChem ID:460742
Update Time:2025-04-19

1H-Imidazole-1-ethanol,a-ethyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-ethanol,a-ethyl-2,4-dinitro-
    • 1-(2,4-dinitroimidazol-1-yl)butan-2-ol
    • 1H-Imidazole-1-ethanol, .alpha.-ethyl-2,4-dinitro-
    • 1H-Imidazole-1-ethanol, alpha-ethyl-2,4-dinitro-
    • DTXSID30925954
    • 127692-28-8
    • SCHEMBL8027600
    • 1-(2'-hydroxybutyl)-2,4-dinitroimidazole
    • UBNORYZMBIELQJ-UHFFFAOYSA-N
    • 1-(2,4-Dinitro-1H-imidazol-1-yl)butan-2-ol
    • Inchi: 1S/C7H10N4O5/c1-2-5(12)3-9-4-6(10(13)14)8-7(9)11(15)16/h4-5,12H,2-3H2,1H3
    • InChI Key: UBNORYZMBIELQJ-UHFFFAOYSA-N
    • SMILES: OC(CC)CN1C=C([N+](=O)[O-])N=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 230.0652
  • Monoisotopic Mass: 230.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Density: 1.65
  • Boiling Point: 486.9°C at 760 mmHg
  • Flash Point: 248.3°C
  • Refractive Index: 1.656
  • PSA: 124.33
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